Cas no 1484274-70-5 (3-Hydroxy-1-(3-methylphenyl)cyclobutane-1-carboxylic acid)

• Product Name: 3-Hydroxy-1-(3-methylphenyl)cyclobutane-1-carboxylic acid
• CAS No: 1484274-70-5
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 5699433
• PubChem ID: 65988248
• Update Time: 2025-06-08

3-Hydroxy-1-(3-methylphenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2092281-79-1
• (1S,3s)-3-hydroxy-1-(3-methylphenyl)cyclobutane-1-carboxylic acid
• SCHEMBL17222222
• AKOS015330321
• EN300-718127
• 3-hydroxy-1-(3-methylphenyl)cyclobutane-1-carboxylicacid
• SCHEMBL17222220
• EN300-330744
• 3-hydroxy-1-(3-methylphenyl)cyclobutane-1-carboxylic acid
• 1484274-70-5
• Cyclobutanecarboxylic acid, 3-hydroxy-1-(3-methylphenyl)-
• 3-Hydroxy-1-(3-methylphenyl)cyclobutane-1-carboxylic acid

• Inchi： 1S/C12H14O3/c1-8-3-2-4-9(5-8)12(11(14)15)6-10(13)7-12/h2-5,10,13H,6-7H2,1H3,(H,14,15)
• InChI Key： UOQWUQCWXBZDPD-UHFFFAOYSA-N
• SMILES： OC1CC(C(=O)O)(C2C=CC=C(C)C=2)C1

Computed Properties

• Exact Mass: 206.094294304g/mol
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.296±0.06 g/cm3(Predicted)
• Boiling Point: 392.3±42.0 °C(Predicted)
• pka: 4.14±0.40(Predicted)

Additional information on 3-Hydroxy-1-(3-methylphenyl)cyclobutane-1-carboxylic acid

3-Hydroxy-1-(3-methylphenyl)cyclobutane-1-carboxylic Acid (CAS No. 1484274-70-5): An Overview

3-Hydroxy-1-(3-methylphenyl)cyclobutane-1-carboxylic acid (CAS No. 1484274-70-5) is a unique compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its potential applications in drug discovery and development. This compound belongs to the class of cyclobutane carboxylic acids, which are known for their structural rigidity and diverse biological activities.

The molecular structure of 3-Hydroxy-1-(3-methylphenyl)cyclobutane-1-carboxylic acid consists of a cyclobutane ring attached to a hydroxyl group and a carboxylic acid group, with a 3-methylphenyl substituent. This unique arrangement of functional groups imparts specific chemical and physical properties that make it an interesting candidate for various research applications.

In recent years, there has been a growing interest in the study of cyclobutane derivatives due to their potential therapeutic properties. Research has shown that compounds with similar structures have exhibited anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry highlighted the anti-inflammatory properties of cyclobutane carboxylic acids, suggesting their potential use in treating inflammatory diseases.

The synthesis of 3-Hydroxy-1-(3-methylphenyl)cyclobutane-1-carboxylic acid typically involves multi-step reactions, including the formation of the cyclobutane ring and the introduction of the hydroxyl and carboxylic acid groups. One common synthetic route involves the cyclization of a suitable precursor followed by functional group modifications. The choice of synthetic methods can significantly impact the yield and purity of the final product, making it essential to optimize each step for efficient production.

In terms of biological activity, 3-Hydroxy-1-(3-methylphenyl)cyclobutane-1-carboxylic acid has been evaluated in various in vitro and in vivo models. Preliminary studies have indicated that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory pathway. Additionally, it has shown promise as a potential neuroprotective agent, with studies demonstrating its ability to reduce oxidative stress and protect neuronal cells from damage.

The pharmacokinetic properties of 3-Hydroxy-1-(3-methylphenyl)cyclobutane-1-carboxylic acid are also an important area of research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for its development as a therapeutic agent. Recent studies have provided insights into its metabolic stability and bioavailability, which are key factors in determining its suitability for clinical applications.

Clinical trials are currently underway to further evaluate the safety and efficacy of 3-Hydroxy-1-(3-methylphenyl)cyclobutane-1-carboxylic acid. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings suggest that this compound may have a favorable safety profile, making it a viable candidate for further clinical development.

In conclusion, 3-Hydroxy-1-(3-methylphenyl)cyclobutane-1-carboxylic acid (CAS No. 1484274-70-5) is a promising compound with diverse potential applications in medicinal chemistry. Its unique molecular structure and biological activities make it an interesting target for further research and development. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing our understanding and treatment of various diseases.